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Compound of Interest

Compound Name: D-Gluco-2-heptulose

Cat. No.: B1606216

For researchers, scientists, and drug development professionals, ensuring safe handling and
disposal of laboratory chemicals is paramount. This document provides essential safety and
logistical information for D-Gluco-2-heptulose, a ketose monosaccharide. While a specific
Safety Data Sheet (SDS) for D-Gluco-2-heptulose is not readily available, this guide is based
on data from structurally similar compounds, namely other heptuloses, to provide a robust
framework for safe laboratory practices.

Personal Protective Equipment (PPE)

When handling D-Gluco-2-heptulose, appropriate personal protective equipment is crucial to
minimize exposure and ensure personal safety. The following table summarizes the
recommended PPE.
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PPE Category Recommended Equipment

Wear tightly fitting safety goggles with side-
Eye/Face Protection shields conforming to EN 166 (EU) or NIOSH
(US) approved standards.

Wear impervious, flame-retardant clothing.

Nitrile, polyurethane, neoprene, or latex gloves
Skin Protection are recommended; however, be mindful of

potential latex allergies. Vinyl gloves are not

recommended.[1]

In case of insufficient ventilation or dust
) ) formation, use a full-face respirator with a
Respiratory Protection ) i )
particulate filter device (EN 143, P1) or a self-

contained breathing apparatus.[2]

Operational Plan: Safe Handling and Storage

Proper operational procedures are essential to maintain a safe laboratory environment when
working with D-Gluco-2-heptulose.

Handling:

e Work in a well-ventilated area to avoid the formation and inhalation of dust.

e Avoid direct contact with skin and eyes.

e The usual precautionary measures for handling chemicals should be followed.[3]
Storage:

o Store in a tightly closed container in a dry, cool, and well-ventilated place.

o Keep refrigerated for long-term storage.

Disposal Plan
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Proper disposal of D-Gluco-2-heptulose and its containers is critical to prevent environmental
contamination and ensure regulatory compliance.

Product Disposal:

e The material can be disposed of by removal to a licensed chemical destruction plant or by
controlled incineration with flue gas scrubbing.

« Do not contaminate water, foodstuffs, feed, or seed by storage or disposal.[4]

e Do not discharge into sewer systems.[4]

Contaminated Packaging:

o Containers can be triple-rinsed (or equivalent) and offered for recycling or reconditioning.

 Alternatively, the packaging can be punctured to make it unusable for other purposes and
then disposed of in a sanitary landfill.

o Combustible packaging materials may be disposed of through controlled incineration with
flue gas scrubbing.[4]

Experimental Workflow for Safe Handling

The following diagram illustrates the standard operating procedure for the safe handling of D-
Gluco-2-heptulose from receipt to disposal.

Caption: Workflow for the safe handling of D-Gluco-2-heptulose.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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